Cas no 2227811-69-8 ((2S)-4-(3-bromo-5-methylphenyl)butan-2-ol)

(2S)-4-(3-bromo-5-methylphenyl)butan-2-ol structure
2227811-69-8 structure
Product Name:(2S)-4-(3-bromo-5-methylphenyl)butan-2-ol
CAS No:2227811-69-8
MF:C11H15BrO
MW:243.140202760696
CID:5813324
PubChem ID:165643683
Update Time:2023-12-28

(2S)-4-(3-bromo-5-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2227811-69-8
    • EN300-1915778
    • (2S)-4-(3-bromo-5-methylphenyl)butan-2-ol
    • Inchi: 1S/C11H15BrO/c1-8-5-10(4-3-9(2)13)7-11(12)6-8/h5-7,9,13H,3-4H2,1-2H3/t9-/m0/s1
    • InChI Key: WXPZISGNYOBPDU-VIFPVBQESA-N
    • SMILES: BrC1C=C(C)C=C(C=1)CC[C@H](C)O

Computed Properties

  • Exact Mass: 242.03063g/mol
  • Monoisotopic Mass: 242.03063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 20.2Ų

(2S)-4-(3-bromo-5-methylphenyl)butan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1915778-0.05g
(2S)-4-(3-bromo-5-methylphenyl)butan-2-ol
2227811-69-8
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$1296.0 2023-06-02
Enamine
EN300-1915778-0.1g
(2S)-4-(3-bromo-5-methylphenyl)butan-2-ol
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Enamine
EN300-1915778-0.25g
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2227811-69-8
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$1420.0 2023-06-02
Enamine
EN300-1915778-0.5g
(2S)-4-(3-bromo-5-methylphenyl)butan-2-ol
2227811-69-8
0.5g
$1482.0 2023-06-02
Enamine
EN300-1915778-1.0g
(2S)-4-(3-bromo-5-methylphenyl)butan-2-ol
2227811-69-8
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$1543.0 2023-06-02
Enamine
EN300-1915778-2.5g
(2S)-4-(3-bromo-5-methylphenyl)butan-2-ol
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Enamine
EN300-1915778-5.0g
(2S)-4-(3-bromo-5-methylphenyl)butan-2-ol
2227811-69-8
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$4475.0 2023-06-02
Enamine
EN300-1915778-10.0g
(2S)-4-(3-bromo-5-methylphenyl)butan-2-ol
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